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For researchers, scientists, and professionals in drug development, ensuring the accuracy and
reliability of analytical data for persistent organic pollutants (POPSs) is paramount. Proficiency
testing (PT) schemes are a cornerstone of laboratory quality assurance, providing an objective
assessment of analytical performance and comparability with other laboratories. This guide
offers a detailed comparison of prominent international proficiency testing schemes for POPs
analysis, supported by experimental data and methodologies.

Comparison of Leading Proficiency Testing
Schemes

Several international bodies and commercial organizations offer proficiency testing schemes for
the analysis of persistent organic pollutants. This section compares three prominent programs:
the United Nations Environment Programme (UNEP) Biennial Global Interlaboratory
Assessment on POPs, the European Union Reference Laboratory (EURL) for POPs in Feed
and Food proficiency tests, and the Norwegian Institute of Public Health (NIPH) Interlaboratory
Comparison on POPs in Food.

The following table summarizes the key features of these programs, providing a clear overview
for laboratories seeking the most suitable scheme for their needs.
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) including sediment, fish meal, bovine with a recent focus on
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milk, and human and compound feed. egg yolk.[11]
plasma.[5][6] [71[9][10]
Primarily National
Large international Reference
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Number of laboratories from 62 and official control participation from

Participants
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2018/2019 round).[5]

[6]

laboratories within the
EU, with participation
open to other

laboratories.

expert laboratories

worldwide.

Performance

Evaluation

z-scores are used to
assess laboratory
performance, with a
satisfactory range
generally defined as
|z] < 2.[12]

z-scores are
calculated according
to ISO 13528:2022
and the IUPAC
International

Harmonized Protocol.

[1](2]

z-scores are used for
performance

evaluation.[11]
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Experimental Protocol: Analysis of PCBs in Fish
Tissue

A robust and standardized analytical methodology is crucial for achieving accurate and
comparable results in POPs analysis. The following is a summary of a widely recognized
method, EPA Method 1668C, for the determination of chlorinated biphenyl congeners in fish
tissue.[1] This method is often employed in proficiency testing schemes due to its rigor and
comprehensiveness.

1. Sample Preparation and Extraction:

o Homogenization: A representative portion of the fish tissue is homogenized to ensure
uniformity.

o Spiking: The homogenized sample is spiked with a solution containing isotopically labeled
polychlorinated biphenyls (PCBs) that serve as internal standards.

o Extraction: The tissue is extracted using a suitable solvent, such as a mixture of hexane and
dichloromethane, to isolate the PCBs and other lipids. Common extraction techniques
include Soxhlet extraction or pressurized fluid extraction.

N

. Lipid Removal and Cleanup:
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 Lipid Determination: A portion of the extract is used to determine the lipid content of the
tissue.

o Cleanup: The remainder of the extract undergoes a multi-step cleanup process to remove
interfering compounds. This typically involves techniques such as gel permeation
chromatography (GPC) to remove lipids, followed by column chromatography with materials
like silica, alumina, and carbon to separate the PCBs from other co-extracted substances.

3. Instrumental Analysis:

o Gas Chromatography/High-Resolution Mass Spectrometry (GC/HRMS): The cleaned extract
is concentrated and analyzed by GC/HRMS.[13][14] The gas chromatograph separates the
individual PCB congeners, and the high-resolution mass spectrometer provides highly
selective and sensitive detection.

« Quantification: The concentration of each PCB congener is determined by comparing the
response of the native congener to its corresponding isotopically labeled internal standard.

4. Quality Control:

« Strict quality control measures are implemented throughout the analytical process, including
the analysis of method blanks, laboratory control samples, and matrix spikes to ensure the
accuracy and precision of the data.

Visualizing the Proficiency Testing Workflow

To better understand the process of proficiency testing, the following diagrams illustrate the
typical workflow and the logical relationship between the key steps involved.
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A typical workflow of a proficiency testing scheme.
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Logical relationship for z-score based performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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